Cas no 894025-41-3 (3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}propanamide)
3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxyphenyl)-N-[2-[2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]propanamide
- 3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}propanamide
-
- Inchi: 1S/C23H24N4O2S/c1-16-4-3-5-18(14-16)22-25-23-27(26-22)19(15-30-23)12-13-24-21(28)11-8-17-6-9-20(29-2)10-7-17/h3-7,9-10,14-15H,8,11-13H2,1-2H3,(H,24,28)
- InChI Key: DUWXDFZSIINVMG-UHFFFAOYSA-N
- SMILES: C(NCCC1N2C(SC=1)=NC(C1=CC=CC(C)=C1)=N2)(=O)CCC1=CC=C(OC)C=C1
3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2029-0563-2μmol |
3-(4-methoxyphenyl)-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}propanamide |
894025-41-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2029-0563-5μmol |
3-(4-methoxyphenyl)-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}propanamide |
894025-41-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2029-0563-10μmol |
3-(4-methoxyphenyl)-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}propanamide |
894025-41-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2029-0563-20μmol |
3-(4-methoxyphenyl)-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}propanamide |
894025-41-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2029-0563-1mg |
3-(4-methoxyphenyl)-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}propanamide |
894025-41-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2029-0563-2mg |
3-(4-methoxyphenyl)-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}propanamide |
894025-41-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2029-0563-3mg |
3-(4-methoxyphenyl)-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}propanamide |
894025-41-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2029-0563-4mg |
3-(4-methoxyphenyl)-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}propanamide |
894025-41-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2029-0563-5mg |
3-(4-methoxyphenyl)-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}propanamide |
894025-41-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2029-0563-10mg |
3-(4-methoxyphenyl)-N-{2-[2-(3-methylphenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}propanamide |
894025-41-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}propanamide Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}propanamide
Professional Introduction to Compound with CAS No. 894025-41-3 and Product Name: 3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo[3,2-b][1,3thiazol-6-ylethyl}propanamide
The compound identified by the CAS number 894025-41-3 and the product name 3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo[3,2-b][1,3thiazol-6-ylethyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways relevant to various therapeutic applications. The intricate structure of this molecule, characterized by its aromatic rings, heterocyclic frameworks, and functional groups, makes it a subject of intense interest for researchers exploring novel pharmacological entities.
At the core of this compound's design lies its multifaceted chemical architecture. The presence of a 4-methoxyphenyl group contributes to its lipophilicity and potential interaction with specific biological targets. This aromatic moiety is further complemented by a complex heterocyclic system comprising a 1,2,4triazolo[3,2-b][1,3thiazol-6-ylethyl}propanamide moiety. This part of the molecule is particularly noteworthy due to its ability to engage with enzymes and receptors in a manner that could lead to therapeutic effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules with greater precision. Studies using these methodologies have suggested that the 3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo[3,2-b][1,3thiazol-6-ylethyl}propanamide may interact with proteins involved in inflammatory pathways, making it a promising candidate for the development of drugs targeting conditions such as arthritis and other inflammatory disorders.
In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have demonstrated that it exhibits inhibitory activity against certain enzymes known to play roles in disease progression. For instance, preliminary data suggests that it may inhibit the activity of cyclooxygenase (COX), an enzyme crucial in the production of prostaglandins that mediate inflammation and pain. This observation aligns with the growing interest in developing alternative inhibitors that offer improved efficacy and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
The structural features of this compound also make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can explore new analogs with enhanced properties. The 1,2,4triazolo[3,2-b][1,3thiazol-6-ylethyl}propanamide core provides a rich platform for such modifications due to its versatile reactivity and ability to form stable complexes with biological targets.
One particularly exciting aspect of this compound is its potential application in combination therapy. The ability to target multiple pathways simultaneously can lead to synergistic effects that might overcome resistance mechanisms observed in single-agent treatments. Researchers are exploring the possibility of combining this molecule with other agents that act on different aspects of disease pathology. Such combinations could provide more comprehensive therapeutic solutions for patients suffering from chronic conditions.
The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and scalability. This progress is crucial for translating laboratory discoveries into viable drug candidates that can undergo further testing in clinical trials.
As research continues to progress, the full potential of compounds like 894025-41-3 will become more apparent. Collaborative efforts between chemists, biologists, and pharmacologists are essential for maximizing their therapeutic benefits. The integration of high-throughput screening technologies with traditional experimental approaches will accelerate the discovery process and help identify new applications for this class of molecules.
In conclusion,894025-41-3 and its corresponding product name,3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo[3,2-b][1,3thiazol-6-ylethyl}propanamide, exemplify the cutting edge of pharmaceutical research. Their unique structural features and promising biological activities position them as valuable tools for developing novel therapeutics. As our understanding of disease mechanisms deepens and synthetic capabilities improve,these compounds are poised to play significant roles in addressing some of medicine's most pressing challenges.
894025-41-3 (3-(4-methoxyphenyl)-N-{2-2-(3-methylphenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)